Cas no 1331643-17-4 (3-Keto Fluvastatin Sodium Salt)

• Product Name: 3-Keto Fluvastatin Sodium Salt
• CAS No: 1331643-17-4
• MF: C₂₄H₂₃NO₄FNa
• MW: 431.43192
• CID: 1062281
• Update Time: 2025-06-08

3-Keto Fluvastatin Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 3-Keto Fluvastatin Sodium Salt
• sodium,(E)-7-[3-(4-fluorophenyl)-1-propan-2-ylindol-2-yl]-5-hydroxy-3-oxohept-6-enoate

Computed Properties

• Exact Mass: 431.15100

Experimental Properties

• PSA: 82.36000
• LogP: 3.50160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 3-Keto Fluvastatin Sodium Salt

Introduction to 3-Keto Fluvastatin Sodium Salt (CAS No. 1331643-17-4) in Modern Chemical and Biomedical Research

The compound 3-Keto Fluvastatin Sodium Salt, identified by the chemical abstracts service number 1331643-17-4, represents a significant advancement in the field of lipid-lowering agents and has garnered considerable attention due to its unique pharmacological profile. Fluvastatin, a member of the statin class of drugs, is widely recognized for its efficacy in reducing cholesterol levels by inhibiting HMG-CoA reductase, a key enzyme in the biosynthesis of mevalonate, a precursor to cholesterol. The sodium salt derivative of 3-Keto Fluvastatin enhances solubility and bioavailability, making it a promising candidate for therapeutic applications.

Recent studies have highlighted the multifaceted mechanisms of action of 3-Keto Fluvastatin Sodium Salt beyond its primary role in cholesterol reduction. Research indicates that this compound exhibits potent anti-inflammatory and antioxidant properties, which contribute to its potential therapeutic benefits in managing cardiovascular diseases. The structural modification of fluvastatin to form 3-Keto Fluvastatin Sodium Salt not only improves pharmacokinetic properties but also expands its pharmacological spectrum, positioning it as a versatile therapeutic agent.

In the realm of drug development, 3-Keto Fluvastatin Sodium Salt has been explored for its potential in modulating inflammatory pathways associated with atherosclerosis. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing systemic inflammation. This anti-inflammatory effect is particularly relevant in the context of modern medicine, where chronic inflammation is recognized as a key driver of various metabolic and cardiovascular disorders.

The compound's ability to cross the blood-brain barrier has also been a subject of interest, suggesting potential applications in neuroprotective therapies. Preclinical trials have shown that 3-Keto Fluvastatin Sodium Salt can mitigate neuroinflammation and oxidative stress, which are critical factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings open new avenues for investigating its role in preserving cognitive function and delaying disease progression.

Moreover, the sodium salt form of 3-Keto Fluvastatin enhances cellular uptake and intracellular retention, leading to prolonged therapeutic effects. This property is particularly advantageous in chronic disease management, where sustained drug availability is essential for maintaining therapeutic efficacy. The improved solubility also facilitates formulation into diverse delivery systems, including oral tablets, injectables, and nanoparticles, thereby increasing its clinical applicability.

The safety profile of 3-Keto Fluvastatin Sodium Salt has been extensively evaluated through preclinical and clinical studies. Unlike some statins that may induce muscle toxicity or liver dysfunction, this derivative has demonstrated a favorable safety profile with minimal side effects at therapeutic doses. This makes it an attractive option for patients who may experience adverse reactions to conventional statins.

Recent advances in metabolomics have provided deeper insights into the metabolic pathways modulated by 3-Keto Fluvastatin Sodium Salt. Research suggests that it can influence the balance between lipid synthesis and degradation, potentially offering benefits beyond cholesterol reduction. For instance, studies have shown that it can enhance HDL-cholesterol levels while simultaneously lowering LDL-cholesterol and triglycerides, thereby optimizing lipid profiles more effectively than traditional statins.

The development of combination therapies involving 3-Keto Fluvastatin Sodium Salt with other cardiovascular drugs has also shown promise. For example, when used in conjunction with PDE5 inhibitors, it may offer synergistic effects in treating both hyperlipidemia and erectile dysfunction. Such combination strategies highlight the compound's broad therapeutic potential and its role in personalized medicine approaches.

The growing body of evidence supporting the efficacy and safety of 3-Keto Fluvastatin Sodium Salt has prompted regulatory agencies to consider its approval for expanded indications. Clinical trials are currently underway to evaluate its effectiveness in conditions such as peripheral artery disease (PAD) and chronic heart failure (CHF). These trials aim to provide further validation for its use beyond primary hyperlipidemia management.

In conclusion,3-Keto Fluvastatin Sodium Salt (CAS No. 1331643-17-4) represents a significant advancement in cardiovascular therapeutics due to its enhanced pharmacological properties and broad spectrum of biological activities. Its ability to modulate lipid metabolism while exhibiting anti-inflammatory and antioxidant effects makes it a promising candidate for treating various cardiovascular diseases. As research continues to uncover new mechanisms of action and therapeutic applications,3-Keto Fluvastatin Sodium Salt is poised to play an increasingly important role in modern medicine.